Cas no 54340-95-3 (4,4-Diethoxy-2-methylbut-1-ene)

• Product Name: 4,4-Diethoxy-2-methylbut-1-ene
• CAS No: 54340-95-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 354848
• PubChem ID: 542747
• Update Time: 2025-04-19

4,4-Diethoxy-2-methylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Butene, 4,4-diethoxy-2-methyl-
• 4,4-diethoxy-2-methylbut-1-ene
• AKOS015997650
• SCHEMBL10985706
• 54340-95-3
• QIACXWLIFNNZDL-UHFFFAOYSA-N
• DTXSID00337444
• 2-methyl-4,4-diethoxybut-1-ene
• MFCD22056548
• 4,4-Diethoxy-2-methyl-1-butene #
• LS-06090
• 4,4-Diethoxy-2-methylbut-1-ene

• Inchi： 1S/C9H18O2/c1-5-10-9(11-6-2)7-8(3)4/h9H,3,5-7H2,1-2,4H3
• InChI Key： QIACXWLIFNNZDL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(=C)C)OCC

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals